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Compound of Interest

Compound Name: 1-Amino-2-naphthoic acid

Cat. No.: B1279704

Technical Guide: Physical Characteristics of 1-
Amino-2-naphthoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-2-naphthoic acid is a naphthalene-derived aromatic amino acid. As a bifunctional
molecule, containing both an amino group and a carboxylic acid group, it possesses properties
of interest in medicinal chemistry and materials science. A thorough understanding of its
physical characteristics is fundamental for its application in research and development,
particularly in areas such as drug design, polymer synthesis, and as an intermediate in the
preparation of more complex molecules. This technical guide provides a detailed overview of
the key physical properties of 1-Amino-2-naphthoic acid, outlines experimental protocols for
their determination, and presents a logical workflow for its characterization.

Core Physical Properties

The physical properties of 1-Amino-2-naphthoic acid are crucial for its handling, formulation,
and application. The following table summarizes the available quantitative data for this
compound.
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Property Value Source
Molecular Formula C11HoNO:2 [1112]
Molecular Weight 187.19 g/mol [1][2]
Melting Point 270 °C [1]
Boiling Point Not available [1]
Density Not available [1]

Data not explicitly available. A
Solubilt general protocol for
olubiirty L .
determination is provided

below.

Experimental Protocols

Precise determination of the physical characteristics of 1-Amino-2-naphthoic acid is essential
for its reliable use. The following sections detail the methodologies for measuring its melting
point and solubility.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. For a crystalline
solid like 1-Amino-2-naphthoic acid, a sharp melting range is expected for a pure sample.

Methodology:

o Sample Preparation: A small, dry sample of 1-Amino-2-naphthoic acid is finely powdered. A
capillary tube, sealed at one end, is packed with the powder to a height of 2-3 mm by tapping
the sealed end on a hard surface.

o Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or
an automated digital instrument is used.

¢ Measurement:

o The capillary tube is placed in the heating block of the apparatus.
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o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire solid has transformed into a clear liquid is recorded as
the completion of melting.

o The melting point is reported as a range between these two temperatures. For pure
compounds, this range is typically narrow (0.5-1 °C). A broad melting range can indicate
the presence of impurities.

Solubility Determination

Determining the solubility of 1-Amino-2-naphthoic acid in various solvents is crucial for its use
in reactions, purifications, and formulations.

Methodology:

e Solvent Selection: A range of common laboratory solvents of varying polarities should be
tested, including but not limited to:

o Water (polar, protic)

[e]

Ethanol (polar, protic)

o

Dimethyl sulfoxide (DMSO) (polar, aprotic)

[¢]

Acetone (polar, aprotic)

[¢]

Dichloromethane (nonpolar)

[e]

Hexane (nonpolar)
e Procedure (Qualitative):

o To a small test tube, add approximately 10-20 mg of 1-Amino-2-naphthoic acid.
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o Add 1 mL of the selected solvent in small portions.

o After each addition, the mixture is agitated vigorously (e.g., using a vortex mixer) for a set
period (e.g., 1 minute).

o Visually inspect the solution for the presence of undissolved solid.

o The compound is classified as "soluble,” "sparingly soluble,” or "insoluble" based on the

observation.

e Procedure (Quantitative - Saturation Method):

o An excess amount of 1-Amino-2-naphthoic acid is added to a known volume of the
solvent in a sealed container.

o The mixture is agitated at a constant temperature for an extended period (e.g., 24-48
hours) to ensure equilibrium is reached.

o The saturated solution is then filtered to remove the undissolved solid.

o A known volume of the clear, saturated solution is carefully removed, and the solvent is
evaporated.

o The mass of the remaining solid is measured, and the solubility is calculated in terms of
mass per unit volume (e.g., mg/mL).

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a sample
of 1-Amino-2-naphthoic acid. This workflow ensures a systematic approach to verifying the
identity and purity of the compound before its use in further applications.
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Workflow for the physical characterization of 1-Amino-2-naphthoic acid.
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Conclusion

This technical guide has summarized the key physical characteristics of 1-Amino-2-naphthoic
acid and provided detailed experimental protocols for their determination. The melting point is
a well-established parameter, while the solubility profile requires experimental determination for
specific applications. The presented workflow offers a systematic approach for researchers to
characterize this compound, ensuring data quality and reliability for its use in scientific and
developmental endeavors. A comprehensive understanding of these fundamental properties is
a prerequisite for unlocking the full potential of 1-Amino-2-naphthoic acid in various fields of
chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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